5,6-difluoro-1-methyl-2-(methylthio)-1H-benzimidazole

• IUPAC Name: 5,6-difluoro-1-methyl-2-methylsulfanylbenzimidazole
• InChI: InChI=1S/C9H8F2N2S/c1-13-8-4-6(11)5(10)3-7(8)12-9(13)14-2/h3-4H,1-2H3
• InChI Key: UJPTZWZMWVZGKP-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC(=C(C=C2N=C1SC)F)F
• Molecular Formula: C9H8F2N2S
• DSSTOX Substance ID: DTXSID801215236
• Molecular Weight: 214.24 g/mol
• CAS RN: 211734-90-6

Description

5,6-difluoro-1-methyl-2-(methylthio)-1H-benzimidazole is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is known for its unique properties, which make it a valuable tool for investigating various biological processes. In

Mechanism of Action

The mechanism of action of 5,6-difluoro-1-methyl-2-(methylthio)-1H-benzimidazole involves the intercalation of the compound between the base pairs of DNA and RNA. This intercalation disrupts the normal structure of the nucleic acid, leading to changes in its fluorescence properties. The fluorescence of the compound is highly sensitive to changes in the local environment, such as changes in pH, temperature, and the presence of other molecules.
Biochemical and Physiological Effects
5,6-difluoro-1-methyl-2-(methylthio)-1H-benzimidazole has been shown to have minimal biochemical and physiological effects on cells and tissues. It does not appear to be toxic or mutagenic, and it does not interfere with normal cellular processes. However, its fluorescence properties can be affected by the presence of other molecules, such as proteins and lipids, which can limit its usefulness in certain applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5,6-difluoro-1-methyl-2-(methylthio)-1H-benzimidazole is its high specificity and sensitivity for DNA and RNA. This makes it a valuable tool for studying these molecules in biological samples. Additionally, its fluorescence properties can be easily measured using standard laboratory equipment, making it a convenient and accessible tool for researchers.
However, there are also some limitations to the use of this compound in lab experiments. Its fluorescence properties can be affected by the presence of other molecules, which can lead to false positives or false negatives in certain assays. Additionally, its relatively high cost and limited availability may make it difficult for some researchers to obtain and use.

Future Directions

Despite its limitations, 5,6-difluoro-1-methyl-2-(methylthio)-1H-benzimidazole has a wide range of potential future applications in scientific research. Some possible directions for future research include:
- Developing new synthesis methods to improve the yield and purity of the compound.
- Investigating the use of this compound as a tool for studying the structure and function of other biomolecules, such as proteins and lipids.
- Exploring the use of this compound in diagnostic assays for diseases such as cancer and viral infections.
- Developing new fluorescent probes based on the structure of this compound that have improved properties for specific applications.
Conclusion
In conclusion, 5,6-difluoro-1-methyl-2-(methylthio)-1H-benzimidazole is a valuable tool for scientific research due to its unique properties as a fluorescent probe for DNA and RNA. Its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. With further research and development, this compound has the potential to be a valuable tool for investigating a wide range of biological processes.

Synthesis Methods

The synthesis of 5,6-difluoro-1-methyl-2-(methylthio)-1H-benzimidazole involves the reaction of 2-aminobenzimidazole with methyl iodide, followed by the addition of sodium hydrosulfide and 1,3-dibromo-5,5-dimethylhydantoin. This method has been optimized to produce high yields of the compound with good purity.

Scientific Research Applications

5,6-difluoro-1-methyl-2-(methylthio)-1H-benzimidazole has been extensively used in scientific research as a fluorescent probe for DNA and RNA. It has been shown to bind to DNA and RNA with high affinity and specificity, allowing for the detection and quantification of these molecules in biological samples. Additionally, this compound has been used as a tool for studying the structure and function of nucleic acids and their interactions with proteins.